Cas no 1443741-40-9 (N1-benzyl-2-p-tolylethane-1,2-diamine)

• Product Name: N1-benzyl-2-p-tolylethane-1,2-diamine
• CAS No: 1443741-40-9
• MF: C₁₆H₂₀N₂
• MW: 240.343403816223
• CID: 2117033
• Update Time: 2023-11-19

N1-benzyl-2-p-tolylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-benzyl-2-p-tolylethane-1,2-diamine
• CID 101043249
• 1,2-Ethanediamine, 1-(4-methylphenyl)-N2-(phenylmethyl)-

• Inchi： 1S/C16H20N2/c1-13-7-9-15(10-8-13)16(17)12-18-11-14-5-3-2-4-6-14/h2-10,16,18H,11-12,17H2,1H3
• InChI Key： SJQHIQMORXYVAA-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)CC(C1C=CC(C)=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 215
• Topological Polar Surface Area: 38

Experimental Properties

• Density: 1.049±0.06 g/cm3(Predicted)
• Boiling Point: 394.7±32.0 °C(Predicted)
• pka: 9.77±0.10(Predicted)